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Cat. No.: B15605635 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction to Kinesin-5 (Eg5) and Monastrol
Kinesin-5, also known as Eg5 or KIF11, is a crucial motor protein responsible for establishing

and maintaining the bipolar mitotic spindle during cell division. It functions by sliding antiparallel

microtubules apart, a process essential for proper chromosome segregation. Inhibition of Eg5

leads to the formation of monopolar spindles, mitotic arrest, and subsequent apoptosis in

proliferating cells. This makes Eg5 a compelling target for cancer chemotherapy.

Monastrol was one of the first small molecule inhibitors of Eg5 to be identified. It is a cell-

permeable dihydropyrimidine that allosterically inhibits Eg5's ATPase activity. It does not

compete with ATP or microtubule binding but rather binds to a loop (L5) adjacent to the

nucleotide-binding pocket, locking Eg5 in a state with low affinity for ADP. This inhibition is non-

competitive and reversible.

Quantitative Data Summary
The following tables summarize key quantitative data for Monastrol from various studies.

Table 1: In Vitro Biochemical Activity
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Parameter Species Value Assay Conditions

IC₅₀ (Eg5 ATPase
Activity)

Human 14 µM
Malachite green
assay

Kᵢ (Inhibition

Constant)
Human 3.1 µM Steady-state kinetics

| K_d (Dissociation Constant) | Human | 9.5 µM | Isothermal titration calorimetry |

Table 2: Cellular Activity

Parameter Cell Line Value Assay

EC₅₀ (Mitotic
Arrest)

HeLa 22 µM
Immunofluorescen
ce microscopy

GI₅₀ (Growth

Inhibition)
A549 (Lung) 75 µM MTT assay (72h)

| GI₅₀ (Growth Inhibition) | MCF7 (Breast) | 90 µM | SRB assay (48h) |

Signaling and Mechanistic Pathways
The primary mechanism of Monastrol involves the direct inhibition of the Kinesin-5 (Eg5) motor

protein, which disrupts the formation of the bipolar spindle, leading to cell cycle arrest and

apoptosis.
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Proliferating Cell

Monastrol Kinesin-5 (Eg5)
Inhibits

Microtubule Sliding

Bipolar Spindle Formation

Metaphase Alignment

Mitotic Arrest
(Monopolar Spindle)

Spindle Assembly
Checkpoint (SAC)

Activates if incorrect
Apoptosis
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1. Prepare Inhibitor
Serial Dilutions

2. Add Inhibitor to
96-well Plate

3. Add Eg5/Microtubule Mix

4. Pre-incubate (10 min)

5. Initiate with ATP

6. Incubate Reaction (20 min)

7. Stop with
Malachite Green Reagent

8. Color Development (15 min)

9. Read Absorbance (650 nm)

10. Plot Data & Calculate IC50

Click to download full resolution via product page
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To cite this document: BenchChem. [In-Depth Technical Guide: Monastrol, a Kinesin-5 (Eg5)
Inhibitor]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15605635#pvzb1194-kinesin-5-inhibitor]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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